Cas no 116595-07-4 (4-(2-phenylethenyl)oxane-2,6-dione)

4-(2-Phenylethenyl)oxane-2,6-dione is a cyclic diketone derivative featuring a phenylvinyl substituent, which imparts unique reactivity and structural versatility. Its oxane-2,6-dione core provides a stable scaffold for further synthetic modifications, making it valuable in organic synthesis and pharmaceutical intermediate development. The conjugated system enhances its utility in photochemical applications, while the electron-withdrawing carbonyl groups facilitate nucleophilic addition reactions. This compound is particularly useful in the preparation of heterocyclic frameworks and functionalized polymers. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, offering a reliable building block for advanced chemical synthesis.
4-(2-phenylethenyl)oxane-2,6-dione structure
116595-07-4 structure
Product Name:4-(2-phenylethenyl)oxane-2,6-dione
CAS No:116595-07-4
MF:C13H12O3
MW:216.232583999634
CID:895216
PubChem ID:5462791
Update Time:2026-04-29

4-(2-phenylethenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • glutaric anhydride, 3-styryl-
    • 4-(2-phenylethenyl)oxane-2,6-dione

Computed Properties

  • Exact Mass: 216.07866

Experimental Properties

  • PSA: 43.37

4-(2-phenylethenyl)oxane-2,6-dione Pricemore >>

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Additional information on 4-(2-phenylethenyl)oxane-2,6-dione

Comprehensive Guide to 4-(2-phenylethenyl)oxane-2,6-dione (CAS No. 116595-07-4): Properties, Applications, and Market Insights

4-(2-phenylethenyl)oxane-2,6-dione (CAS No. 116595-07-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical synthesis. This compound, characterized by its unique oxane-2,6-dione core and phenylethenyl substituent, exhibits versatile chemical properties that make it valuable for research and industrial applications. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the market.

The molecular formula of 4-(2-phenylethenyl)oxane-2,6-dione is C13H12O3, with a molecular weight of 216.23 g/mol. Its structure features a six-membered oxane ring with two carbonyl groups at the 2 and 6 positions, along with a styryl (phenylethenyl) group at the 4-position. This arrangement contributes to its reactivity, particularly in Michael addition reactions and cyclization processes, which are frequently exploited in synthetic chemistry.

One of the most searched questions about 4-(2-phenylethenyl)oxane-2,6-dione is its role in drug discovery. Researchers have explored its potential as a pharmacophore due to its ability to interact with biological targets. Recent studies highlight its utility in designing anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic compounds. Additionally, its fluorescence properties make it a candidate for bioimaging probes, a hot topic in biomedical research.

In material science, 4-(2-phenylethenyl)oxane-2,6-dione is investigated for its polymer modification capabilities. Its vinyl group allows for copolymerization with other monomers, enhancing the thermal stability and mechanical properties of resulting materials. This aligns with the industry's focus on sustainable polymers and high-performance composites, addressing environmental concerns and performance demands.

The synthesis of 4-(2-phenylethenyl)oxane-2,6-dione typically involves condensation reactions between oxane-2,6-dione derivatives and styryl aldehydes. Optimizing yield and purity remains a key challenge, prompting researchers to explore catalytic methods and green chemistry approaches. These efforts resonate with the broader push toward eco-friendly synthesis and waste reduction in chemical manufacturing.

Market trends indicate rising interest in 4-(2-phenylethenyl)oxane-2,6-dione, driven by its applications in pharmaceutical intermediates and advanced materials. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to academic and industrial buyers. SEO analytics reveal high search volumes for terms like "buy 4-(2-phenylethenyl)oxane-2,6-dione" and "CAS 116595-07-4 suppliers", underscoring its commercial relevance.

Safety and handling of 4-(2-phenylethenyl)oxane-2,6-dione are also frequently queried topics. While it is not classified as a hazardous substance, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a well-ventilated area—are recommended. Proper storage conditions (e.g., cool, dry environments) help maintain its stability over time.

In conclusion, 4-(2-phenylethenyl)oxane-2,6-dione (CAS No. 116595-07-4) is a multifaceted compound with promising applications in medicine, materials science, and chemical synthesis. Its unique structure and reactivity continue to inspire innovation, making it a subject of ongoing research and commercial interest. For researchers and industry professionals, understanding its properties and market dynamics is essential for leveraging its full potential.

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